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Compound of Interest

Compound Name: D(+)-Raffinose pentahydrate

Cat. No.: B7908328

For Researchers, Scientists, and Drug Development Professionals

Introduction

D(+)-Raffinose pentahydrate, a naturally occurring trisaccharide, is a compound of significant
interest across various scientific disciplines, including cryopreservation, microbiology, and
pharmaceutical sciences. Composed of galactose, glucose, and fructose units, it is found in a
variety of plants such as beans, cabbage, brussels sprouts, broccoli, and whole grains[1]. Due
to its unique physicochemical properties, D(+)-Raffinose pentahydrate serves as a versatile
excipient, a functional prebiotic, and a cryoprotective agent. This technical guide provides a
comprehensive overview of its properties, applications, and the underlying scientific principles
of its function.

Physicochemical Properties

D(+)-Raffinose pentahydrate is a white, odorless, crystalline powder with a sweet taste,
approximately 10% that of sucrose[2]. Its chemical and physical properties are summarized in
the table below.
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Property Value Reference
CAS Number 17629-30-0 [31141[5]
Molecular Formula C18H32016:5H20

Molecular Weight 594.51 g/mol

Appearance White crystalline powder

Melting Point 78-82 °C

Boiling Point 78-82 °C

Density 1.465 g/cm3

Solubility in Water 143 mg/mL

Synonyms

Melitose, Melitriose,

Gossypose

Applications in Drug Development and Research

Cryopreservation

D(+)-Raffinose pentahydrate is utilized as a cryoprotectant for biological samples, aiding in
the stabilization of cells during freezing and thawing cycles. Its cryoprotective effects are
attributed to its ability to increase the viscosity of the extracellular solution, reduce ice crystal
formation, and stabilize cellular membranes.

A key mechanism of its cryoprotective action is through the "vitrification" process, where the
cell transitions into a highly viscous, glass-like state. This maintains cellular stability and
hydrogen bonding, preventing cellular collapse during freezing.

Experimental Protocol: Cryopreservation of Mammalian Oocytes

This protocol is adapted from a study on the cryopreservation of mouse oocytes and
demonstrates the utility of raffinose in combination with dimethylsulfoxide (Me2SO).

Materials:
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» D(+)-Raffinose pentahydrate
¢ Dimethylsulfoxide (Me2SO)

o HEPES-buffered Hypermedium
» Galactose

e Liquid Nitrogen

Procedure:

Prepare a 0.1 M solution of D(+)-Raffinose pentahydrate in HEPES-buffered Hypermedium
for microinjection.

e Microinject the oocytes with the 0.1 M raffinose solution.
e Prepare two cryopreservation media:
o Group 1: 0.3 M raffinose and 0.5 M Mez2SO in HEPES-buffered Hypermedium.
o Group 2: 0.3 M raffinose and 1.0 M Me2SO in HEPES-buffered Hypermedium.
o Expose the raffinose-injected oocytes to the cryopreservation medium.
e Cool the oocytes in straws to -196°C in a controlled-rate freezer.
e For thawing, warm the straws in a controlled manner to 0°C.
* Release the thawed oocytes into HEPES-buffered Hypermedium containing 0.1 M galactose.

Quantitative Data: Oocyte Cryopreservation
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Post-thaw Survival Fertilization Rate
Group Blastocyst Rate (%)
Rate (%) (%)

Cryopreservation
Group 1 (0.3 M
Raffinose + 0.5 M
Me2SO0)

83.9 90.0 77.8

Cryopreservation
Group 2 (0.3 M
Raffinose + 1.0 M
Me2SO0)

80.6 94.6 72.5

Injection Control
(Raffinose injected, - 97.8 78.5

not frozen)

Untreated Control - 98.8 83.6

Adapted from Eroglu et al., 2010.

Experimental Workflow: Cell Cryopreservation using Raffinose
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General Workflow for Cell Cryopreservation with Raffinose
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Caption: General workflow for cell cryopreservation using raffinose.
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Prebiotic Activity

D(+)-Raffinose pentahydrate is considered a prebiotic as it is not digested in the upper
gastrointestinal tract and is selectively fermented by beneficial gut bacteria, such as
Bifidobacterium and Lactobacillus species. This fermentation process leads to the production of
short-chain fatty acids (SCFAs), which have numerous health benefits.

Experimental Protocol: In Vitro Fermentation of Raffinose

This protocol provides a general framework for assessing the prebiotic potential of raffinose
using human fecal inocula.

Materials:

o D(+)-Raffinose pentahydrate

o Basal fermentation medium (e.g., containing peptone, yeast extract, salts)
e Fresh human fecal samples

e Anaerobic chamber or system

e pH meter, gas chromatograph (for SCFA analysis), and equipment for microbial population
analysis (e.g., qPCR, 16S rRNA sequencing)

Procedure:

Prepare a sterile, anaerobic basal fermentation medium.

e Prepare a stock solution of D(+)-Raffinose pentahydrate and add it to the basal medium to
the desired final concentration (e.g., 1% wi/v). A control group with no added carbohydrate
should also be prepared.

e Collect fresh fecal samples from healthy donors and prepare a fecal slurry (e.g., 10% w/v in
phosphate-buffered saline) under anaerobic conditions.

 Inoculate the fermentation media with the fecal slurry (e.g., 10% v/v).
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 Incubate the cultures anaerobically at 37°C for a specified period (e.g., 24-48 hours).
» At different time points, collect samples to measure:

o pH

o SCFA concentrations (acetate, propionate, butyrate) using gas chromatography.

o Changes in microbial populations using techniques like gPCR for specific bacterial groups
(Bifidobacterium, Lactobacillus) or 16S rRNA gene sequencing for a comprehensive

community analysis.
Quantitative Data: Prebiotic Effect of Raffinose

A study involving 13 healthy subjects who consumed 2g of raffinose twice a day for 4 weeks
showed a significant increase in the fecal bifidobacterial population.

Mean Percentage of Bifidobacteria in

Time Point .
Total Bacteria

Pre-feeding ~12.5%

2 weeks of feeding ~28.7%

4 weeks of feeding ~37.2%

Adapted from a study by Takagi et al., 2016.

Signaling Pathway: Raffinose Metabolism in Gut Microbiota
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Raffinose Metabolism by Gut Microbiota
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Caption: Metabolic pathway of raffinose in beneficial gut bacteria.
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Pharmaceutical Excipient

D(+)-Raffinose pentahydrate is used as a stabilizing agent in lyophilized (freeze-dried)
pharmaceutical formulations. It helps to protect proteins and other biomolecules from
degradation during the freeze-drying process and during storage. Its protective mechanism
involves forming a stable, amorphous glass matrix that immobilizes the protein and prevents
denaturation.

Experimental Protocol: Lyophilization of a Protein with Raffinose

This protocol outlines a general procedure for using raffinose as a stabilizer in protein
lyophilization.

Materials:

Purified protein solution

D(+)-Raffinose pentahydrate

Buffer solution appropriate for the protein

Lyophilizer

Procedure:

o Prepare a solution of the protein in the chosen buffer.

e Prepare a stock solution of D(+)-Raffinose pentahydrate in the same buffer.

e Mix the protein solution with the raffinose solution to achieve the desired final concentrations
of both protein and raffinose.

» Dispense the formulation into vials appropriate for lyophilization.

o Freeze the samples in the lyophilizer to a temperature below the glass transition temperature
of the maximally freeze-concentrated solute (Tg').

e Apply a vacuum and initiate primary drying to sublimate the ice.
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 After primary drying, increase the shelf temperature for secondary drying to remove residual
moisture.

e Once the cycle is complete, backfill the vials with an inert gas and seal them.
Quantitative Data: Protein Stabilization by Raffinose

A study on the stability of glucose-6-phosphate dehydrogenase (G6PDH) co-lyophilized with
different mass ratios of sucrose and raffinose showed that while raffinose did not negatively
impact the initial recovery of enzyme activity after freeze-drying, its ability to stabilize the
enzyme during storage at 44°C was less effective than sucrose alone. With an increasing
fraction of raffinose, the stability of GEGPDH decreased.

Sucrose:Raffinose Mass Ratio G6PDH Activity Retention after Storage
100:0 Highest stability
As raffinose fraction increases Decreased stability

Adapted from a study by Davidson and Sun, 2005.

Safety and Handling

D(+)-Raffinose pentahydrate is generally recognized as safe (GRAS) for consumption. Safety
data sheets indicate that it is not classified as a hazardous substance. However, standard
laboratory safety practices should be followed.

» Handling: Avoid dust formation and inhalation. Wear appropriate personal protective
equipment, including gloves and safety glasses.

e Storage: Store in a tightly closed container in a dry and well-ventilated place.
 In case of exposure:
o Inhalation: Move the person into fresh air.

o Skin contact: Wash off with soap and plenty of water.
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o Eye contact: Flush eyes with water as a precaution.

o Ingestion: Rinse mouth with water.

Conclusion

D(+)-Raffinose pentahydrate is a multifaceted carbohydrate with significant applications in
research and drug development. Its cryoprotective properties make it a valuable tool for the
preservation of biological materials. As a prebiotic, it selectively promotes the growth of
beneficial gut bacteria, contributing to gut health. In pharmaceutical formulations, it serves as a
stabilizer for lyophilized products. The detailed protocols and quantitative data provided in this
guide offer a solid foundation for researchers and drug development professionals to effectively
utilize D(+)-Raffinose pentahydrate in their work. Further research into its effects on other
cellular signaling pathways and its application in a wider range of drug formulations will
continue to expand its utility in the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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